Cas no 65990-86-5 (1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt)

• Product Name: 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt
• CAS No: 65990-86-5
• MF: C₈H₈Cl₂F₃N
• MW: 246.057030677795
• MDL: MFCD11858339
• CID: 499572
• PubChem ID: 46835184
• Update Time: 2025-05-27

1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine hydrochloride
• 2,2,2-TRIFLUORO-1-(4-CHLORO-PHENYL)-ETHYLAMINE HYDROCHLORIDE
• Benzenemethanamine, 4-chloro-α-(trifluoromethyl)-, hydrochloride
• Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1)
• benzeneme<wbr>
• LogP
• SB38176
• BCP33477
• 2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride, AldrichCPR
• SB36677
• 1-(4-Chlorophenyl)-2,2,2-trifluoroethan-1-amine--hydrogen chloride (1/1)
• EN300-84056
• DTXSID70984469
• MFCD11858339
• AKOS015847591
• 4-Chloro-alpha-(trifluoromethyl)benzenemethanamine hydrochloride
• (1S)-1-(4-chlorophenyl)-2,2,2-trifluoroethanamine;hydrochloride
• SB31804
• AS-42192
• 65990-86-5
• FT-0705358
• CS-0342634
• 4-Chloro-a-(trifluoromethyl)benzenemethanamine hydrochloride
• 1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• 2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylaminehydrochloride
• 1-(4-chlorophenyl)-2,2,2-trifluoroethanaminehydrochloride
• 1-(4-chlorophenyl)-2,2,2-trifluoroethanamine HCl
• 1-(4-chlorophenyl)-2,2,2-trifluoroethanamine;hydrochloride
• 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt

• MDL： MFCD11858339
• Inchi： 1S/C8H7ClF3N.ClH/c9-6-3-1-5(2-4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H
• InChI Key： RZJUXIWKZNYCAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(F)(F)F)N.Cl

Computed Properties

• Exact Mass: 244.99900
• Monoisotopic Mass: 244.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• PSA: 26.02000
• LogP: 4.40440

Additional information on 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt

Recent Advances in the Study of 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt (CAS: 65990-86-5)

In recent years, the compound 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt (CAS: 65990-86-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroethylamine moiety and chlorophenyl group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, providing valuable insights for drug development.

Recent research has highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, ensuring its suitability for further pharmacological evaluation.

Another significant area of investigation has been the compound's potential as an antiviral agent. Preliminary in vitro studies conducted by a team at the University of California, San Francisco (UCSF), revealed that 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt exhibits inhibitory activity against certain RNA viruses, including influenza A and SARS-CoV-2. The study, published in Antiviral Research (2024), suggested that the compound's mechanism of action may involve interference with viral replication processes, making it a candidate for further preclinical development.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of this compound have been reported. A research group at the Massachusetts Institute of Technology (MIT) developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This innovation, detailed in Organic Process Research & Development (2023), is expected to facilitate large-scale production and accelerate its incorporation into drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and enhance its therapeutic efficacy.

In conclusion, the compound 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Hydrochloric Acid Salt (CAS: 65990-86-5) represents a versatile and promising candidate in the field of chemical biology and pharmaceutical research. Its diverse applications, ranging from CNS disorders to antiviral therapies, underscore its potential as a valuable tool in drug discovery. Continued research and development efforts are essential to fully unlock its therapeutic benefits and address existing challenges.